![molecular formula C18H19N5O3S B2883226 Ethyl 4-[[2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate CAS No. 896290-94-1](/img/structure/B2883226.png)
Ethyl 4-[[2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
Overview
Description
This compound is a chemical substance . It’s a derivative of pyrrole, which is a biologically active scaffold known for its diverse activities . Pyrrole-containing analogs are considered potential sources of biologically active compounds .
Chemical Reactions Analysis
While the exact chemical reactions involving this compound are not detailed in the retrieved sources, pyrrole derivatives are known to undergo various chemical reactions .Scientific Research Applications
Antibacterial Activity
Compounds containing a pyrrole ring, such as 2,5-dimethylpyrrole, have demonstrated various biological activities, including antibacterial properties . Therefore, this compound could potentially be used in the development of new antibacterial drugs.
Antihypertensive Activity
2,5-Dimethylpyrrole compounds have also shown antihypertensive activity . This suggests that our compound could potentially be used in the treatment of high blood pressure.
Antitubercular Activity
Research has shown that compounds containing an imidazole ring can have antitubercular activity . Given that our compound contains a similar 1,2,4-triazole ring, it may also have potential as an antitubercular agent.
Anticancer Activity
1,2,4-Triazole derivatives have shown promising anticancer activity . Therefore, this compound could potentially be used in the development of new anticancer drugs.
Anti-inflammatory Activity
Imidazole derivatives have demonstrated anti-inflammatory properties . Given the structural similarity between imidazole and 1,2,4-triazole, our compound may also have potential as an anti-inflammatory agent.
Antioxidant Activity
Imidazole derivatives have also shown antioxidant activity . This suggests that our compound could potentially be used as an antioxidant.
Antiviral Activity
Some compounds containing a 1,2,4-triazole ring have demonstrated antiviral properties . Therefore, this compound could potentially be used in the development of new antiviral drugs.
Antifungal Activity
Imidazole derivatives have demonstrated antifungal properties . Given the structural similarity between imidazole and 1,2,4-triazole, our compound may also have potential as an antifungal agent.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to target the aromatase enzyme . Aromatase is an enzyme involved in the biosynthesis of estrogens, and its inhibition can be beneficial in conditions like breast cancer .
Mode of Action
Based on the structural similarity to 1,2,4-triazole derivatives, it can be hypothesized that it might interact with its target through the formation of hydrogen bonds . This interaction could lead to the inhibition of the target enzyme, thereby affecting the biosynthesis of certain hormones .
Biochemical Pathways
Inhibition of aromatase could lead to a decrease in the production of estrogens, which could have downstream effects on various physiological processes, including the growth of certain types of cancer cells .
Pharmacokinetics
It is known that the presence of heterocyclic rings like 1,2,4-triazole in a compound can improve its pharmacokinetic properties, including bioavailability .
Result of Action
This could potentially inhibit the growth of estrogen-dependent cancer cells .
properties
IUPAC Name |
ethyl 4-[[2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3S/c1-3-26-17(25)14-6-8-15(9-7-14)19-16(24)12-27-18-21-20-13(2)23(18)22-10-4-5-11-22/h4-11H,3,12H2,1-2H3,(H,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGCRLDAJDZDTSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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